![molecular formula C12H15ClN2OS B5345143 1-allyl-4-[(5-chloro-2-thienyl)carbonyl]piperazine](/img/structure/B5345143.png)
1-allyl-4-[(5-chloro-2-thienyl)carbonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-allyl-4-[(5-chloro-2-thienyl)carbonyl]piperazine is a chemical compound that is commonly used in scientific research. It is also known as CTTP and is a member of the piperazine family of compounds. CTTP is a heterocyclic compound that contains a piperazine ring and a thiophene ring. It is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of CTTP is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. CTTP has been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, which may contribute to its analgesic and anti-addictive effects.
Biochemical and Physiological Effects:
CTTP has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CTTP has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, CTTP has been shown to have anti-addictive effects in animal models of drug addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of CTTP is its wide range of biological activities, which makes it a useful tool for studying various biological processes. CTTP is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one limitation of CTTP is that it has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.
Future Directions
There are several future directions for research on CTTP. One area of interest is the development of CTTP-based drugs for the treatment of pain, inflammation, and cancer. Another area of interest is the study of the mechanisms of action of CTTP and its potential as a tool for studying neurotransmitter systems in the brain. Additionally, further research is needed to establish the safety and efficacy of CTTP in humans.
Synthesis Methods
The synthesis of CTTP involves the reaction of 2-chlorothiophene-5-carboxylic acid with allylamine and piperazine in the presence of a catalyst. The reaction results in the formation of CTTP as a white crystalline powder with a yield of around 80%. The purity of the final product can be improved by recrystallization or chromatography. The synthesis of CTTP is well-established and has been reported in several scientific publications.
Scientific Research Applications
CTTP has been used in various scientific research applications, including drug discovery, neuroscience, and cancer research. It has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. CTTP has also been used as a tool to study the role of neurotransmitters in the brain and the mechanisms of drug addiction.
properties
IUPAC Name |
(5-chlorothiophen-2-yl)-(4-prop-2-enylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2OS/c1-2-5-14-6-8-15(9-7-14)12(16)10-3-4-11(13)17-10/h2-4H,1,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCFSGAQSIKJBNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1CCN(CC1)C(=O)C2=CC=C(S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.